Cas no 847969-04-4 (Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-5-nitrobenzoyl]-)

• Product name: Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-5-nitrobenzoyl]-
• CAS No: 847969-04-4
• MF: C₂₄H₂₇FN₄O₅
• MW: 470.493389368057
• CID: 1831151

Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-5-nitrobenzoyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-5-nitrobenzoyl]-
• Ethanone, 1-[3-fluoro-4-[4-[2-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-5-nitrobenzoyl]-1-piperazinyl]phenyl]-

• Inchi： 1S/C24H27FN4O5/c1-16(31)17-4-6-23(21(25)13-17)26-9-11-27(12-10-26)24(32)20-14-18(29(33)34)5-7-22(20)28-8-2-3-19(28)15-30/h4-7,13-14,19,30H,2-3,8-12,15H2,1H3/t19-/m0/s1
• InChI Key： CDOIOPGBOIFWPM-IBGZPJMESA-N
• SMILES： C(=O)(C1=CC=C(N2CCN(C(=O)C3=CC([N+]([O-])=O)=CC=C3N3CCC[C@H]3CO)CC2)C(F)=C1)C

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 718.1±60.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)